Cas no 1261826-92-9 (3-Iodo-4-nitrobenzaldehyde)

• Product Name: 3-Iodo-4-nitrobenzaldehyde
• CAS No: 1261826-92-9
• MF: C₇H₄INO₃
• MW: 277.016034126282
• CID: 4794119
• Update Time: 2023-08-17

3-Iodo-4-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-nitrobenzaldehyde

• Inchi： 1S/C7H4INO3/c8-6-3-5(4-10)1-2-7(6)9(11)12/h1-4H
• InChI Key： ZBCCHBGUKSMPJB-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)C=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9